Cas no 1260776-17-7 (benzyl N-2-hydroxy-2-(4-methylphenyl)ethylcarbamate)

• Product Name: benzyl N-2-hydroxy-2-(4-methylphenyl)ethylcarbamate
• CAS No: 1260776-17-7
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 6142466
• PubChem ID: 76695045
• Update Time: 2025-07-21

benzyl N-2-hydroxy-2-(4-methylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-2-hydroxy-2-(4-methylphenyl)ethylcarbamate
• BENZYL N-[2-HYDROXY-2-(4-METHYLPHENYL)ETHYL]CARBAMATE
• 1260776-17-7
• EN300-12625849

• Inchi： 1S/C17H19NO3/c1-13-7-9-15(10-8-13)16(19)11-18-17(20)21-12-14-5-3-2-4-6-14/h2-10,16,19H,11-12H2,1H3,(H,18,20)
• InChI Key： PBEUUWRLOXPIJG-UHFFFAOYSA-N
• SMILES： OC(CNC(=O)OCC1C=CC=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 285.13649347g/mol
• Monoisotopic Mass: 285.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-2-hydroxy-2-(4-methylphenyl)ethylcarbamate

Introduction to Benzyl N-2-hydroxy-2-(4-methylphenyl)ethylcarbamate (CAS No. 1260776-17-7)

Benzyl N-2-hydroxy-2-(4-methylphenyl)ethylcarbamate, with the chemical formula C₁₇H₂₁NO₃, is a compound of significant interest in the field of pharmaceutical chemistry. This compound is characterized by its benzyl moiety and a N-2-hydroxy-2-(4-methylphenyl)ethylcarbamate backbone, which suggests potential applications in drug development and bioorganic synthesis. The presence of both hydroxyl and carbamate functional groups makes it a versatile intermediate for various chemical transformations.

The CAS No. 1260776-17-7 uniquely identifies this compound in scientific literature and databases, facilitating its study and commercialization. Its molecular structure, featuring a phenyl ring substituted with a methyl group at the fourth position, contributes to its unique physicochemical properties. These properties are crucial in determining its solubility, stability, and reactivity, which are essential factors in pharmaceutical applications.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. The N-2-hydroxy-2-(4-methylphenyl)ethylcarbamate moiety is particularly noteworthy, as it has been shown to exhibit inhibitory effects on various enzymes and receptors. This has led to extensive research into its potential as a lead compound for the development of new therapeutic agents.

One of the most exciting areas of research involving Benzyl N-2-hydroxy-2-(4-methylphenyl)ethylcarbamate is its application in the synthesis of enzyme inhibitors. Enzyme inhibition is a key strategy in drug design, as many diseases are caused by the overactivity or underactivity of specific enzymes. The hydroxyl and carbamate groups in this compound provide multiple sites for interaction with enzymatic active sites, making it an attractive candidate for developing selective inhibitors.

Recent studies have demonstrated that derivatives of benzyl N-2-hydroxy-2-(4-methylphenyl)ethylcarbamate can effectively inhibit enzymes such as carbonic anhydrase and acetylcholinesterase. These enzymes are implicated in various physiological processes, including acid-base balance and neurotransmitter breakdown. By inhibiting these enzymes, Benzyl N-2-hydroxy-2-(4-methylphenyl)ethylcarbamate derivatives have shown promise in treating conditions such as glaucoma and Alzheimer's disease.

The 4-methylphenyl substituent in the compound's structure also plays a critical role in its biological activity. The methyl group at the fourth position enhances the lipophilicity of the molecule, improving its ability to cross cell membranes. This property is particularly important for drugs that need to reach intracellular targets. Additionally, the phenyl ring contributes to the compound's stability and resistance to metabolic degradation.

In addition to its enzyme inhibitory properties, Benzyl N-2-hydroxy-2-(4-methylphenyl)ethylcarbamate has been explored for its potential anti-inflammatory effects. Inflammatory processes are central to many diseases, including cancer, arthritis, and cardiovascular disorders. Preclinical studies have indicated that certain derivatives of this compound can modulate inflammatory pathways by interacting with key signaling molecules.

The synthesis of Benzyl N-2-hydroxy-2-(4-methylphenyl)ethylcarbamate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the formation of the carbamate group through reaction between an amine derivative and a phosgene or urea derivative. Subsequent functionalization steps introduce the hydroxyl group and the 4-methylphenyl substituent.

The use of benzyl protecting groups during synthesis ensures that reactive sites are selectively modified without affecting other parts of the molecule. This protection-deprotection strategy is a cornerstone of modern organic synthesis and allows for precise control over reaction outcomes. Once synthesized, Benzyl N-2-hydroxy-2-(4-methylphenyl)ethylcarbamate can be further modified through various chemical transformations to produce novel derivatives with tailored biological activities.

The pharmaceutical industry has taken notice of the potential of Benzyl N-2-hydroxy-2-(4-methylphenyl)ethylcarbamate and its derivatives. Several companies are currently conducting clinical trials to evaluate their efficacy and safety in treating various diseases. These trials aim to provide evidence supporting the use of this compound as a therapeutic agent and to identify potential side effects that need to be addressed.

The development of new drugs is a complex process that requires extensive research and collaboration between chemists, biologists, pharmacologists, and clinicians. Benzyl N-2-hydroxy-2-(4-methylphenyl)ethylcarbamate represents an excellent example of how fundamental chemical research can lead to significant advancements in medicine. Its unique structure and versatile reactivity make it a valuable tool for drug discovery and development.

In conclusion, Benzyl N-2-hydroxy-2-(4-methylphenyl)ethylcarbamate (CAS No. 1260776-17-7) is a promising compound with diverse applications in pharmaceutical chemistry. Its potential as an enzyme inhibitor, anti-inflammatory agent, and lead compound for drug development underscores its importance in modern medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in the treatment of various diseases.